![molecular formula C11H11NO4 B12582334 3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- CAS No. 340681-02-9](/img/structure/B12582334.png)
3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]-
Overview
Description
3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- is an organic compound with a complex structure that includes a butenone backbone and a hydroxy-nitrophenyl group
Preparation Methods
The synthesis of 3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- typically involves multi-step organic reactions. One common method includes the reaction of 3-buten-2-one with a hydroxy-nitrophenyl derivative under specific conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .
Chemical Reactions Analysis
3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- undergoes various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or alkanes.
Scientific Research Applications
3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules.
Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.
Industry: It is used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can affect various biochemical pathways and cellular processes .
Comparison with Similar Compounds
Similar compounds to 3-Buten-2-one, 3-[hydroxy(3-nitrophenyl)methyl]- include:
3-Buten-2-one: A simpler analog without the hydroxy-nitrophenyl group.
4-Phenyl-3-buten-2-one: Contains a phenyl group instead of a nitrophenyl group.
3-Methyl-3-buten-2-one: A methyl-substituted analog. These compounds share similar reactivity but differ in their specific applications and properties due to the presence of different functional groups
Properties
CAS No. |
340681-02-9 |
|---|---|
Molecular Formula |
C11H11NO4 |
Molecular Weight |
221.21 g/mol |
IUPAC Name |
3-[hydroxy-(3-nitrophenyl)methyl]but-3-en-2-one |
InChI |
InChI=1S/C11H11NO4/c1-7(8(2)13)11(14)9-4-3-5-10(6-9)12(15)16/h3-6,11,14H,1H2,2H3 |
InChI Key |
WLZNSKOTSBIWOJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(=C)C(C1=CC(=CC=C1)[N+](=O)[O-])O |
Origin of Product |
United States |
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